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Compound of Interest

Compound Name: 2-Fluoro-3-iodo-6-methylpyridine

Cat. No.: B1360902

A Technical Guide to 2-Fluoro-3-iodo-6-
methylpyridine

CAS Number: 884494-48-8

This document provides a comprehensive technical overview of 2-Fluoro-3-iodo-6-
methylpyridine, a key fluorinated pyridine derivative. It is intended for researchers, chemists,
and professionals in the pharmaceutical and fine chemical industries who utilize this compound
as a critical building block for complex molecular synthesis.

Chemical Properties and Identification

2-Fluoro-3-iodo-6-methylpyridine is a substituted pyridine ring, featuring fluorine and iodine
atoms, which make it a versatile intermediate for various chemical transformations.[1] Its
unique electronic and steric properties are highly valued in synthetic organic chemistry.[1]
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Identifier Value Source(s)

CAS Number 884494-48-8 [2].[3].[41.[5]
2-fluoro-3-iodo-6-

IUPAC Name o [2].[5]
methylpyridine

Molecular Formula CeHsFIN [51.[6]

Molecular Weight 237.01 g/mol [6]
2-fluoro-3-iodo-6-methyl-

Synonyms [5]

pyridine

Physicochemical Data

The compound is typically supplied as a solid with purity levels of 98% or higher, which is
essential for pharmaceutical applications to ensure the efficacy and safety of the final drug

product.[1]

Property Value Source(s)
Appearance White powder (commonly) [1]

Boiling Point 233.1 £ 35.0 °C at 760 mmHg [31.[1]
Density 1.9+0.1 g/cm3 [3]

Purity 96% to 98+% [41.[6]

Storage Conditions

Store at 2-8°C in a dark place

under an inert atmosphere.

[6]

Safety and Handling

This compound is classified as hazardous. Standard laboratory precautions, including the use

of personal protective equipment, are required.
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Hazard Type GHS Information Source(s)

H302: Harmful if

swallowed.H315: Causes skin
Hazard Statements irritation.H319: Causes serious  [6]

eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P305+P351+P338: IF IN
_ EYES: Rinse cautiously with

Precautionary Statements ) [6]
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Reactivity and Applications

As a fluorinated pyridine derivative, 2-Fluoro-3-iodo-6-methylpyridine serves as an
indispensable building block for synthesizing complex organic molecules, particularly active
pharmaceutical ingredients (APIs).[1] The presence of both iodo and fluoro groups allows for
selective and diverse chemical transformations, such as cross-coupling reactions (e.g., Suzuki,
Sonogashira, Buchwald-Hartwig) at the iodo-substituted position. This makes it a valuable
intermediate in drug discovery programs.[1][7] The compound also sees use in the cosmetics
industry.[1]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Fluoro-3-iodo-6-
methylpyridine are not readily available in the public domain from the initial search.
Procurement from specialized fine chemical manufacturers is the primary source for this
reagent.[1][8]

Visualization of Synthetic Utility
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The following diagram illustrates a generalized workflow where 2-Fluoro-3-iodo-6-
methylpyridine is used as a reactant in a Suzuki cross-coupling reaction, a common and
powerful method for forming carbon-carbon bonds. This type of reaction is fundamental in the
synthesis of many pharmaceutical compounds.

Reagents & Conditions

Base
(e.g., Na2CO3, K3P0O4)

2-Fluoro-3-iodo-6-methylpyridine Aryl Boronic Acid / Ester

Palladium Catalyst
(CAS 884494-48-8) R-B(OR)2 (e.g., Pd(PPh3)4)

Suzuki Coupling Reaction

Solvent
(e.g., Toluene, Dioxane)

-C bond formation

Bi-aryl Product
(Pharmaceutical Intermediate)

Aqueous Workup &

Purification (Chromatography)

Final Purified Compound

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki coupling reaction.

Spectral Data

While spectral data such as *H NMR, 3C NMR, IR, and MS are essential for structure
confirmation and quality control, specific datasets are proprietary to manufacturers and are
typically provided upon purchase via a Certificate of Analysis (CoA).[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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